1-(4-(Trifluoromethyl)phenyl)-3,4-dihydroisoquinoline

• Molecular Formula: C16H12F3N
• Molecular Weight: 275.27 g/mol
• IUPAC Name: 1-[4-(trifluoromethyl)phenyl]-3,4-dihydroisoquinoline
• InChI: InChI=1S/C16H12F3N/c17-16(18,19)13-7-5-12(6-8-13)15-14-4-2-1-3-11(14)9-10-20-15/h1-8H,9-10H2
• InChI Key: VSZVRCDPAYBQGB-UHFFFAOYSA-N
• Canonical SMILES: C1CN=C(C2=CC=CC=C21)C3=CC=C(C=C3)C(F)(F)F

Description

1-(4-(Trifluoromethyl)phenyl)-3,4-dihydroisoquinoline is a useful research compound. Its molecular formula is C16H12F3N and its molecular weight is 275.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 100-mL round-bottomed flask was added N-phenethyl-4-(trifluoromethyl)benzamide (5.0 g, 17 mmol), phosphoric pentoxide (0.526 mL, 8.52 mmol), and polyphosphoric acid (60.0 g). The reaction mixture was heated to 165° C. for 2 h. Then, the hot solution was carefully poured into ice/water and a solution of KOH (20%, 40 mL) was added to break up the oil. The mixture was stirred at RT for 5 min and an additional amount of KOH solution was added until pH 7. Ethyl ether (250 mL) was added and the mixture was stirred at RT for 15 min. The organic layer was collected and the aqueous layer was extracted with EtOAc (2×200 mL). The combined organic extracts were dried over MgSO4 and concentrated in vacuo to give the title compound as orange oil, which was used in the next step without further purification. MS (ESI, positive ion) m/z: 276 (M+H).